Cas no 1804410-09-0 (5-Phenyl-4-(trifluoromethyl)nicotinaldehyde)

5-Phenyl-4-(trifluoromethyl)nicotinaldehyde is a fluorinated nicotinaldehyde derivative featuring a phenyl substituent at the 5-position and a trifluoromethyl group at the 4-position of the pyridine ring. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where the trifluoromethyl group enhances metabolic stability and lipophilicity. The aldehyde functionality allows for further derivatization, enabling the construction of complex heterocyclic frameworks. Its rigid aromatic structure and electron-withdrawing trifluoromethyl group make it valuable in the development of bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. The compound is typically handled under inert conditions due to its reactive aldehyde group.

5-Phenyl-4-(trifluoromethyl)nicotinaldehyde structure

1804410-09-0 structure

Product Name:5-Phenyl-4-(trifluoromethyl)nicotinaldehyde

CAS No:1804410-09-0

MF:C₁₃H₈F₃NO

MW:251.20393371582

CID:4907291

Update Time:2025-11-01

5-Phenyl-4-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Phenyl-4-(trifluoromethyl)nicotinaldehyde
- Inchi： 1S/C13H8F3NO/c14-13(15,16)12-10(8-18)6-17-7-11(12)9-4-2-1-3-5-9/h1-8H
- InChI Key： BUNDTYPCCLFZKW-UHFFFAOYSA-N
- SMILES： FC(C1C(C=O)=CN=CC=1C1C=CC=CC=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 287
XLogP3: 2.8
Topological Polar Surface Area: 30

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003948-250mg	5-Phenyl-4-(trifluoromethyl)nicotinaldehyde	1804410-09-0	95%	250mg	$970.20	2022-04-02
Alichem	A029003948-500mg	5-Phenyl-4-(trifluoromethyl)nicotinaldehyde	1804410-09-0	95%	500mg	$1,853.50	2022-04-02
Alichem	A029003948-1g	5-Phenyl-4-(trifluoromethyl)nicotinaldehyde	1804410-09-0	95%	1g	$2,837.10	2022-04-02